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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the FAN7602, a green current

mode Pulse Width Modulation (PWM) controller. Designed for off-line adapter applications, as

well as power supplies for LCD monitors, DVD players, and VCRs, the FAN7602 integrates a

host of features aimed at high efficiency and robust protection.[1][2][3][4][5][6] This document

details its core functionalities, presents key performance parameters in a structured format, and

visualizes its operational logic and internal pathways.

Core Features and Benefits
The FAN7602 is engineered to minimize standby power consumption and enhance system

reliability. Its primary features include:

Green Current Mode PWM Control: Optimizes efficiency and reduces power loss.[3][7][8]

Fixed 65kHz Operation with Frequency Modulation: The fixed switching frequency simplifies

design, while frequency modulation helps in reducing Electro-Magnetic Interference (EMI).[2]

[3][5][6][8]
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Internal High-Voltage Start-up Switch: This integrated switch reduces external component

count and minimizes power loss during standby, enabling designs with input power under

0.3W on no-load and under 1W for a 0.5W load at 265VAC input.[1][2][5][6][7]

Burst Mode Operation: At light loads, the controller enters a burst mode to further decrease

power consumption.[1][2][3][5][7][8]

Comprehensive Protection Features: The device includes latch protection, overload

protection (OLP), over-voltage protection (OVP), and line under-voltage protection (LUVP) to

ensure system robustness.[1][2][3][7][8]

Internal Soft-Start: A 10ms soft-start function is built-in to prevent output voltage overshoot

during startup.[2][3][9]

Low Operating Current: The controller operates with a typical current of 1mA.[2][3][9]

Quantitative Data Summary
The following tables summarize the key quantitative electrical characteristics of the FAN7602
controller. The data is compiled from the manufacturer's datasheets.

Absolute Maximum Ratings
Parameter Value Unit

Supply Voltage (VCC) 20 V

Vstr Input Voltage 600 V

Peak Drive Output Current

(IOH, IOL)
+450 / -600 mA

CS/FB Input Voltage -0.3 to 20 V

LUVP Input Voltage -0.3 to 10 V

Latch/Plimit Input Voltage -0.3 to 10 V

Operating Junction

Temperature
150 °C

Operating Temperature Range -25 to 125 °C
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Source: Fairchild Semiconductor FAN7602 Datasheet[9]

Electrical Characteristics (VCC = 14V, TA = 25°C)
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Parameter Symbol Min. Typ. Max. Unit

Start-up

Section

Vstr Start-up

Current (Vstr

= 30V)

Istr 0.7 1 1.4 mA

Under

Voltage Lock

Out Section

Start

Threshold

Voltage

Vth(start) 11 12 13 V

Stop

Threshold

Voltage

Vth(stop) 7 8 9 V

UVLO

Hysteresis
HY(uvlo) 3.6 4 4.4 V

Supply

Current

Section

Start-up

Supply

Current

Ist 250 320 µA

Operating

Supply

Current

ICC 1 1.5 mA

Soft-Start

Section

Soft-Start

Time
TSS 5 10 15 ms

PWM Section
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Operating

Frequency

(VCS/FB =

0.2V)

FOSC 59 65 73 kHz

Frequency

Modulation
ΔF ±2 kHz

Maximum

Duty Cycle
DMAX 70 75 80 %

Burst Mode

Section

Burst On

Threshold

Voltage

VCS/FB2 0.84 0.95 1.06 V

Burst Off

Threshold

Voltage

VCS/FB3 0.77 0.88 0.99 V

Protection

Section

Latch Voltage VLatch 3.6 4 4.4 V

Overload

Protection

Time

TOLP 20 22 24 ms

Overload

Protection

Time at Start-

up

TOLP_ST 30 37 44 ms

Line Under-

Voltage

Protection On

to Off

VLUVPoff 1.9 2 2.1 V
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Line Under-

Voltage

Protection Off

to On

VLUVPon 1.4 1.5 1.6 V

Output

Section

Output

Voltage High

(Isource =

100mA)

VOH 11.5 12 14 V

Output

Voltage Low

(Isink =

100mA)

VOL 1 2.5 V

Source: Fairchild Semiconductor FAN7602 Datasheet[9]

Experimental Protocols
The quantitative data presented in this guide is based on the electrical characteristics provided

in the official FAN7602 datasheet. The manufacturer guarantees these parameters by design,

though not all are tested in production.[9] Detailed experimental methodologies for obtaining

each parameter are not publicly available in the product documentation. However, standard

semiconductor testing protocols would be employed. For instance, parameters like start-up

current and operating frequency would be measured under specified voltage and temperature

conditions using precision power supplies and oscilloscopes.

Signaling Pathways and Operational Logic
The following diagrams, generated using the DOT language, illustrate the key functional blocks,

protection mechanisms, and operational workflows of the FAN7602 controller.

Functional Block Diagram
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This diagram outlines the major internal components of the FAN7602 and their

interconnections.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-fan7602-green-current-mode-pwm-controller
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inputs

FAN7602 Core

Outputs

Vstr (8)

High-Voltage
Start-up Switch

VCC (6)

UVLO

5V Reference

Gate Driver

Protection Logic
(OVP, OLP, Latch)

LUVP (1)

Latch/Plimit (2)

Power Limit
Control

CS/FB (3)

PWM Logic

Burst Mode
Control

GND (4)

65kHz Oscillator
(with Freq. Mod.)

Soft-Start
(10ms)

OUT (5)
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AC Line Connected

Internal Start-up Switch ON
Charges VCC Capacitor (Istr = 1mA)

VCC > Vth(start) (12V)?

No

IC Operation Starts
Soft-Start Begins

Yes

Start-up Switch Turns OFF
(after 15ms)

Normal PWM Operation

VCC < Vth(stop) (8V)?

No

IC Operation Stops

Yes
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Fault Conditions

Controller Actions

Overload Condition

Disable PWM Output

After TOLP time

VCC > 19V (OVP)

Enter Latch Mode
(Requires VCC cycle to reset)

LUVP Pin Voltage Change Latch Pin > 4V

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the FAN7602 Green
Current Mode PWM Controller]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13688822/docs#an-in-depth-technical-guide-to-the-
fan7602-green-current-mode-pwm-controller]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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